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Compound of Interest

Compound Name: 17-Methylstearic acid

Cat. No.: B1229425 Get Quote

In the landscape of fatty acids utilized in research and drug development, isostearic acid and

17-methylstearic acid represent two branched-chain isomers of stearic acid with distinct

physicochemical properties and applications. This guide provides a comprehensive comparison

of these two fatty acids, offering insights into their structural differences, physical

characteristics, and functional performance, supported by available data.

At a Glance: Key Differences
Feature Isostearic Acid 17-Methylstearic Acid

Structure

Mixture of methyl-branched

isomers of octadecanoic acid

(C18)

A specific isomer of

nonadecanoic acid (C19) with

a methyl group at the 17th

carbon

Physical State Liquid at room temperature Solid at room temperature

Melting Point
Wide range, typically below

room temperature
~67-68 °C

Primary Applications

Cosmetics, lubricants,

emulsifiers, skin penetration

enhancers

Surfactant, emulsifier, research

chemical
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The structural divergence between isostearic acid, a mixture of isomers, and the specific

structure of 17-methylstearic acid leads to significant differences in their physical and

chemical properties.

Property Isostearic Acid 17-Methylstearic Acid

Chemical Formula C₁₈H₃₆O₂ C₁₉H₃₈O₂

Molecular Weight 284.48 g/mol 298.5 g/mol

Appearance Clear, pale yellow liquid[1] White, waxy solid

Melting Point
-10 to 10 °C (commercial

grades)
67.8-68.5 °C[2][3]

Boiling Point ~280-310 °C Not readily available

Solubility
Insoluble in water; soluble in

oils and organic solvents[1]

Insoluble in water; soluble in

organic solvents

Oxidative Stability
High, due to branched

structure[1][4]

Expected to be high, as a

saturated fatty acid

Note: The properties of commercial isostearic acid can vary due to the isomeric distribution.

Structural Representation
The distinct branching patterns of isostearic acid and 17-methylstearic acid are visualized

below.
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Isostearic Acid (Example Isomer: 16-Methylheptadecanoic Acid)

17-Methylstearic Acid

Carboxylic Acid Group (-COOH)
+

15-Carbon Chain

Methyl Group (-CH3)
at C16

Carboxylic Acid Group (-COOH)
+

16-Carbon Chain

Methyl Group (-CH3)
at C17
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Prepare Skin Membrane
(e.g., human or animal skin)

Mount Skin in Franz Diffusion Cell

Apply Formulation to Donor Compartment

Prepare Formulations:
- Control (Drug in Vehicle)

- Drug + Isostearic Acid in Vehicle
- Drug + 17-Methylstearic Acid in Vehicle

Sample from Receptor Compartment
at Timed Intervals

Analyze Samples for Drug Concentration
(e.g., HPLC)

Calculate Permeation Parameters
(Flux, Permeability Coefficient)

Compare Enhancement Ratios

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1229425?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229425?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Branched-chain fatty acids role in health and nutrition | Dellait [dellait.com]

2. pubs.acs.org [pubs.acs.org]

3. Branched-chain fatty acids affect the expression of fatty acid synthase and C-reactive
protein genes in the hepatocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]

4. 4 Final Report on the Safety Assessment of Isostearic Acid | Semantic Scholar
[semanticscholar.org]

To cite this document: BenchChem. [Isostearic Acid vs. 17-Methylstearic Acid: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229425#isostearic-acid-vs-17-methylstearic-acid-a-
comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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